![molecular formula C5H7ClO3 B1338376 (S)-(-)-2-Acetoxypropionyl chloride CAS No. 36394-75-9](/img/structure/B1338376.png)
(S)-(-)-2-Acetoxypropionyl chloride
Overview
Description
(-)-2-Acetoxypropionyl chloride, also known as (S)-(-)-2-acetoxypropionyl chloride, is a chiral organochlorine compound used in a variety of scientific and industrial applications. It is a colorless volatile liquid with a pungent odor, and is soluble in both water and organic solvents. This compound is typically produced by the reaction of (-)-2-acetoxypropionic acid with thionyl chloride in an inert solvent. It is a versatile reagent and is used in the synthesis of a wide range of compounds, including pharmaceuticals, pesticides, and other industrial chemicals. It is also used in the synthesis of chiral drugs, and its mechanism of action is of great interest to researchers.
Scientific Research Applications
Polymer Synthesis and Structural Analysis :
- Poly(n-hexyl isocyanate)s (PHICs) were synthesized using (S)-2-acetoxypropionyl chloride. These polymers exhibited unique helical structures, with the study suggesting a phenomenon called "helicity inversion" in PHICs. This finding is significant in polymer chemistry for understanding the relationship between molecular structure and physical properties of polymers (Shah et al., 2012).
Chemical Synthesis and Pharmaceutical Applications :
- The compound was used in the synthesis of chrysogine, a metabolite of Penicillium chrysogenum, and other quinazolinones. These compounds have potential pharmaceutical applications, and the study contributed to the understanding of their synthesis (Bergman & Brynolf, 1990).
Graft Copolymerization Studies :
- Chiral poly(n-hexyl isocyanate) macromonomers were synthesized using (S)-2-acetoxypropionyl chloride, leading to the creation of graft copolymers with specific chiroptical properties. This research is relevant in the field of material science, particularly in the development of new polymers with tailored optical properties (Shah et al., 2011).
Optical Resolution Techniques :
- The compound was used in the optical resolution of racemic mixtures of amino acids through a nanofiltration membrane process. This method is significant for separating enantiomers, which is crucial in the production of optically pure pharmaceuticals (Singh et al., 2014).
Studies in Asymmetric Synthesis :
- Research involving the synthesis of (S)-1-[5-(benzoylamino)-1,4-dioxo-6-phenylhexyl]-L-proline, a potent angiotensin converting enzyme inhibitor, employed (S)-2-acetoxypropionyl chloride. This study is important in medicinal chemistry, particularly in the development of novel therapeutic agents (Meyer et al., 1981)
Mechanism of Action
Target of Action
Based on its chemical structure, it can be inferred that it may interact with various biological molecules, possibly proteins or enzymes, within a cell .
Mode of Action
It is known that chloride ions play a crucial role in maintaining the electrical balance across the cell membrane, which is essential for the transmission of nerve impulses . The compound, being a chloride derivative, might interact with the cell membrane and influence this balance, thereby affecting the cell’s function .
Biochemical Pathways
Chloride ions are known to be involved in various biochemical pathways, including those related to nerve impulse transmission . Therefore, it can be speculated that (S)-(-)-2-Acetoxypropionyl chloride might influence these pathways.
Pharmacokinetics
It is known that the bioavailability of a compound can be influenced by factors such as its solubility, stability, and the presence of transport proteins .
Result of Action
Based on the known roles of chloride ions in cellular function, it can be speculated that the compound might influence processes such as nerve impulse transmission, fluid balance, and ph regulation .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of other ions in the environment might affect the compound’s ability to interact with its targets . Additionally, factors such as temperature, pH, and the presence of other chemicals can influence the compound’s stability and efficacy .
properties
IUPAC Name |
[(2S)-1-chloro-1-oxopropan-2-yl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClO3/c1-3(5(6)8)9-4(2)7/h3H,1-2H3/t3-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALHZEIINTQJLOT-VKHMYHEASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)Cl)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C(=O)Cl)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00454923 | |
Record name | (S)-(-)-2-Acetoxypropionyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00454923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36394-75-9 | |
Record name | (S)-(-)-2-Acetoxypropionyl chloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=36394-75-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1S)-2-Chloro-1-methyl-2-oxoethyl acetate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0036394759 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (S)-(-)-2-Acetoxypropionyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00454923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1S)-2-chloro-1-methyl-2-oxoethyl acetate; (S)-(-)-2-acetoxypropionylchloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.101.929 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Propanoyl chloride, 2-(acetyloxy)-, (2S) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.129.802 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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